Cas no 2227905-19-1 ((2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)
(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
- 2227905-19-1
- EN300-1761326
- (2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
-
- Inchi: 1S/C10H12N2O/c1-7(13)5-8-6-12-10-9(8)3-2-4-11-10/h2-4,6-7,13H,5H2,1H3,(H,11,12)/t7-/m1/s1
- InChI Key: UOYZSXGBZZHNRL-SSDOTTSWSA-N
- SMILES: O[C@H](C)CC1=CNC2C1=CC=CN=2
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 48.9Ų
(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761326-0.05g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 0.05g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1761326-0.1g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 0.1g |
$1585.0 | 2023-09-20 | ||
| Enamine | EN300-1761326-0.25g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 0.25g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1761326-0.5g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 0.5g |
$1728.0 | 2023-09-20 | ||
| Enamine | EN300-1761326-1.0g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 1g |
$1801.0 | 2023-05-24 | ||
| Enamine | EN300-1761326-2.5g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 2.5g |
$3530.0 | 2023-09-20 | ||
| Enamine | EN300-1761326-5.0g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 5g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-1761326-10.0g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 10g |
$7742.0 | 2023-05-24 | ||
| Enamine | EN300-1761326-1g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 1g |
$1801.0 | 2023-09-20 | ||
| Enamine | EN300-1761326-5g |
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol |
2227905-19-1 | 5g |
$5221.0 | 2023-09-20 |
(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
Introduction to (2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol (CAS No. 2227905-19-1)
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol is a meticulously designed heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2227905-19-1, represents a novel scaffold with potential applications in the development of bioactive molecules. The unique structural features of this compound, particularly its fused pyrrole and pyridine rings, make it a promising candidate for further exploration in medicinal chemistry.
The< strong>1H-pyrrolo[2,3-b]pyridine core is a privileged structure in drug design due to its ability to interact with biological targets in multiple ways. This bicyclic system can adopt various conformations, allowing for versatile binding interactions with proteins and enzymes. The presence of the< strong>propan-2-ol moiety at the 1-position introduces a chiral center, which is crucial for optimizing pharmacological properties such as potency and selectivity. The stereochemistry at this center has been carefully considered to enhance the compound's biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol with target proteins. These studies suggest that the compound can effectively engage with enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate that this molecule may interact with kinases and transcription factors, which are often implicated in diseases such as cancer and inflammatory disorders.
The synthesis of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. The construction of the< strong>pyrrolo[2,3-b]pyridine core is particularly challenging due to the need for regioselective functionalization. However, recent methodological improvements have made it possible to access this scaffold in higher yields and purities. These advancements have opened up new avenues for exploring its pharmacological potential.
In vitro studies have begun to elucidate the biological activity of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol. Initial assays have shown promising results in terms of inhibitory effects on certain enzymes and receptors. For example, preliminary data suggest that this compound may exhibit inhibitory activity against specific kinases, which are key targets in oncology research. Additionally, its interaction with other therapeutic targets has been explored, indicating a broad spectrum of potential applications.
The chiral nature of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol has led to investigations into the effects of stereochemistry on biological activity. Enantiomeric excess and diastereomeric purity play critical roles in determining the pharmacological profile of a molecule. Researchers have employed advanced techniques such as chromatography and spectroscopy to isolate and characterize different stereoisomers. These efforts have provided valuable insights into the relationship between structure and function.
The development of novel drug candidates often involves iterative optimization processes to enhance efficacy and minimize side effects. In the case of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol, ongoing studies aim to modify various structural features while maintaining or improving biological activity. This includes exploring different substituents on the< strong>pyrrolo[2,3-b]pyridine core and assessing their impact on binding affinity and selectivity. Such modifications are essential for translating preclinical findings into clinical applications.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol. These technologies enable researchers to predict pharmacokinetic properties and potential toxicity profiles with greater accuracy. By leveraging these tools, scientists can prioritize compounds for further testing based on their predicted efficacy and safety profiles. This approach has significantly reduced the time required for hit identification and validation.
The future prospects for< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol are promising as it continues to be explored in various preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound towards clinical trials. Such collaborations can provide the necessary resources and expertise to conduct comprehensive studies on its pharmacological properties.
In conclusion,< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-y}) streng
2227905-19-1 ((2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)